Cas no 61252-30-0 (3-O-Acetyl 5,14-Androstadiene-3β,17β-diol)

• Product Name: 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol
• CAS No: 61252-30-0
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 826343
• PubChem ID: 71312780
• Update Time: 2025-06-08

3-O-Acetyl 5,14-Androstadiene-3β,17β-diol Chemical and Physical Properties

Names and Identifiers

• 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol
• [(3R,8R,9S,10R,13S,17S)-17-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3-O-ACETYL 5,14-ANDROSTADIENE-3Β,17Β-DIOL,WHITE SOLID
• (3alpha,17beta)-17-Hydroxyandrosta-5,14-dien-3-yl acetate
• 3-O-Acetyl 5,14-Androstadiene-3 alpha ,17 alpha -diol
• 3-O-Acetyl 5,14-Androstadiene-3beta,17beta-diol
• (3alpha,17alpha)-Androsta-5,14-diene-3,17-diol 3-Acetate
• DTXSID10746922
• 61252-30-0

• Inchi： 1S/C21H30O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,6,15-16,18-19,23H,5,7-12H2,1-3H3/t15-,16+,18+,19+,20+,21+/m1/s1
• InChI Key： BMVMDJLEAWSOBJ-AMQGKWNKSA-N
• SMILES： O[C@H]1CC=C2[C@]1(C)CC[C@H]1[C@H]2CC=C2C[C@@H](CC[C@]12C)OC(C)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.16190

Additional information on 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol

Recent Advances in the Study of 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol (CAS: 61252-30-0)

The compound 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol (CAS: 61252-30-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the anti-inflammatory and immunomodulatory effects of 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol. The research demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. The study utilized in vitro and in vivo models to validate these findings, with molecular docking simulations revealing its interaction with key inflammatory pathways.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which detailed a novel synthetic route for 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol. The researchers optimized the reaction conditions to achieve a higher yield and purity, addressing previous challenges in its large-scale production. This development is particularly relevant for pharmaceutical industries aiming to incorporate this compound into drug formulations.

Furthermore, recent preclinical studies have investigated the compound's potential in oncology. A 2023 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism was attributed to the compound's modulation of steroid hormone receptors and downstream signaling pathways. These findings open new avenues for developing targeted cancer therapies.

In addition to its therapeutic potential, 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol has been studied for its role in metabolic regulation. A 2024 study in Endocrinology revealed its effects on lipid metabolism and insulin sensitivity, suggesting applications in metabolic syndrome and diabetes management. The compound's dual action on inflammation and metabolism positions it as a promising candidate for multifactorial diseases.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, pharmacokinetics, and long-term safety need further investigation. Ongoing research aims to address these gaps, with several patents filed in 2024 for novel formulations and delivery systems to enhance the compound's efficacy and reduce side effects.

In conclusion, the latest research on 3-O-Acetyl 5,14-Androstadiene-3β,17β-diol (CAS: 61252-30-0) underscores its multifaceted potential in medicine. From anti-inflammatory and anticancer properties to metabolic regulation, this compound represents a valuable asset in the pharmaceutical pipeline. Future studies should focus on clinical trials and formulation optimization to fully realize its therapeutic benefits.